Cas no 1369874-19-0 ((2-Bromo-4-tert-butylphenyl)methylamine)

• Product Name: (2-Bromo-4-tert-butylphenyl)methylamine
• CAS No: 1369874-19-0
• MF: C₁₁H₁₆BrN
• MW: 242.155442237854
• CID: 2620779
• Update Time: 2025-05-25

(2-Bromo-4-tert-butylphenyl)methylamine Chemical and Physical Properties

Names and Identifiers

• (2-Bromo-4-tert-butylphenyl)methylamine
• (2-bromo-4-tert-butylphenyl)methanamine
• (2-bromo-4-(tert-butyl)phenyl)methanamine

• Inchi： 1S/C11H16BrN/c1-11(2,3)9-5-4-8(7-13)10(12)6-9/h4-6H,7,13H2,1-3H3
• InChI Key： PVQIORLKPULZRN-UHFFFAOYSA-N
• SMILES： BrC1=C(CN)C=CC(=C1)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 162
• XLogP3: 3.1
• Topological Polar Surface Area: 26

Additional information on (2-Bromo-4-tert-butylphenyl)methylamine

Introduction to CAS No. 1369874-19-0: (2-Bromo-4-tert-butylphenyl)methylamine

The compound with CAS No. 1369874-19-0, commonly referred to as (2-Bromo-4-tert-butylphenyl)methylamine, is a significant organic compound in the field of chemistry and material science. This compound is characterized by its unique structure, which includes a bromine atom attached to a phenyl ring and a tert-butyl group, along with a methylamine substituent. The combination of these functional groups makes it highly versatile and valuable in various applications.

(2-Bromo-4-tert-butylphenyl)methylamine has gained attention in recent years due to its potential in drug discovery and material synthesis. The bromine atom in its structure serves as an electrophilic site, making it reactive in nucleophilic substitution reactions. This property is particularly useful in organic synthesis, where it can be employed to construct complex molecules with high precision.

Recent studies have highlighted the role of (2-Bromo-4-tert-butylphenyl)methylamine in the development of novel pharmaceutical agents. Its ability to act as a precursor for bioactive compounds has been explored extensively, with researchers focusing on its potential in anti-cancer drug design. The tert-butyl group provides steric hindrance, which can influence the compound's pharmacokinetic properties, making it an attractive candidate for drug delivery systems.

In addition to its pharmaceutical applications, (2-Bromo-4-tert-butylphenyl)methylamine has also found use in materials science. Its unique electronic properties make it suitable for applications in organic electronics, such as in the development of conductive polymers and advanced materials for energy storage devices. Recent advancements in this area have demonstrated its potential as a building block for high-performance materials.

The synthesis of (2-Bromo-4-tert-butylphenyl)methylamine involves a multi-step process that typically begins with the bromination of a substituted phenol derivative. The reaction conditions are carefully optimized to ensure high yield and purity, which are critical for its subsequent applications. Researchers have also explored alternative synthetic routes to improve efficiency and reduce environmental impact.

The structural features of (2-Bromo-4-tert-butylphenyl)methylamine make it an ideal candidate for various chemical transformations. For instance, the methylamine group can undergo alkylation or acylation reactions, enabling the creation of derivatives with diverse functionalities. These derivatives have been studied for their potential in catalysis and green chemistry.

In conclusion, (2-Bromo-4-tert-butylphenyl)methylamine (CAS No. 1369874-19-0) is a versatile compound with promising applications across multiple disciplines. Its unique structure and reactivity make it a valuable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new possibilities for this compound, its significance in both academic and industrial settings is expected to grow further.